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Compound of Interest

2-[(4-Fluorobenzyl)amino]ethanol
Compound Name:

hydrochloride
CAS No.: 1093648-13-5
Cat. No.: B1285170

Get Quote

Executive Summary & Structural Significance[1]

2-[(4-Fluorobenzyl)amino]ethanol hydrochloride (CAS: 1093648-13-5 for the HCI salt; Free
base CAS: 22116-33-2) is a pivotal secondary amine intermediate used primarily in the
synthesis of gastroprokinetic agents, such as Mosapride.

Structurally, it bridges a lipophilic 4-fluorophenyl moiety and a hydrophilic ethanolamine tail.
This amphiphilic nature makes it a versatile building block in medicinal chemistry, particularly
for introducing the N-(4-fluorobenzyl) pharmacophore—a motif known to enhance metabolic
stability (via fluorine substitution) and receptor binding affinity in various G-protein coupled
receptor (GPCR) ligands.

Table 1: Physicochemical Profile
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Property Value | Description SourcelDerivation

CoH13CIFNO (Salt) / o
Molecular Formula Stoichiometry
CoH12FNO (Base)

Molecular Weight 205.66 g/mol (HCI Salt) Calculated
White to off-white crystalline ) )
Appearance id Experimental Observation
soli

N High: Water, Methanol, DMSO; )
Solubility Polarity/Salt nature
Low: Hexane, Toluene

pKa (Calculated) ~9.2 (Secondary Amine) ACD/Labs Prediction

LogP ~1.06 (Free Base) Partition Coefficient Models
H-Bond Donors 2 (NH, OH) Structural Analysis

H-Bond Acceptors 3(N,O,F) Structural Analysis

Synthetic Pathway & Causality

The most robust route for synthesizing high-purity 2-[(4-Fluorobenzyl)amino]ethanol is
Reductive Amination. Unlike direct alkylation (using 4-fluorobenzyl chloride), which often leads
to over-alkylation (tertiary amines) and bis-alkylation impurities, reductive amination ensures
mono-alkylation selectivity.

Reaction Mechanism

» Imine Formation: Condensation of 4-fluorobenzaldehyde with ethanolamine forms a Schiff
base (imine) intermediate.

e Reduction: The imine is reduced in situ (or stepwise) using a hydride source (e.g., Sodium
Borohydride, NaBHa4) to the secondary amine.

» Salt Formation: Treatment with hydrochloric acid precipitates the hydrochloride salt, purifying
the product from non-basic impurities.

Visualization: Synthesis Workflow
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Figure 1: Selective reductive amination pathway preventing over-alkylation.

Detailed Experimental Protocol

Note: This protocol is designed for a 10 mmol scale. All steps must be performed in a fume
hood.

e |Imine Formation:

[e]

Charge a 100 mL round-bottom flask with 4-fluorobenzaldehyde (1.24 g, 10 mmol) and dry
Methanol (20 mL).

[e]

Add Ethanolamine (0.61 g, 10 mmol) dropwise over 5 minutes.

o

Causality: Slow addition prevents localized exotherms.

[¢]

Stir at room temperature for 2 hours. Monitor by TLC (disappearance of aldehyde).

e Reduction:
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[e]

Cool the solution to 0°C (ice bath).

o

Add Sodium Borohydride (NaBHa4) (0.38 g, 10 mmol) in small portions.

[¢]

Causality: Portion-wise addition controls hydrogen gas evolution.

[¢]

Allow to warm to room temperature and stir for 1 hour.

e Quenching & Extraction:

o Quench with water (10 mL) and evaporate methanol under reduced pressure.

o Extract the aqueous residue with Dichloromethane (DCM) (3 x 15 mL).

o Dry combined organics over anhydrous Na=SOa4 and concentrate to yield the crude free
base oil.

e Salt Formation (Critical Purification Step):

[¢]

Dissolve the oil in minimal Isopropanol (IPA).

[e]

Add 4M HCI in Dioxane or IPA dropwise until pH ~2.

[e]

Cool to 4°C. The HCI salt will precipitate as white crystals.

o

Filter and wash with cold diethyl ether to remove non-polar impurities.

Structural Characterization & Validation

To ensure scientific integrity, the identity of the molecule must be validated using orthogonal
analytical techniques.

Nuclear Magnetic Resonance (NMR)

The *H NMR spectrum of the HCI salt in DMSO-de will show distinct shifts due to protonation of
the nitrogen.

e 'H NMR (400 MHz, DMSO-de):
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[e]

0 9.2 ppm (br s, 2H): Ammonium protons (NHz*). Broadening indicates exchangeable
protons.

o § 7.50-7.20 ppm (m, 4H): Aromatic protons. The fluorine substituent creates a
characteristic splitting pattern (often resembling a quartet or complex multiplet due to *H-
19F coupling).

o 0 4.15 ppm (t, 2H): Benzylic methylene (Ar-CH2-N). Deshielded by the aromatic ring and
the cationic nitrogen.

o 0 3.70 ppm (t, 2H): O-CH:z protons of the ethanolamine chain.

o 6 3.00 ppm (t, 2H): N-CH: protons of the ethanolamine chain.

e F NMR:

o 0-115.0 ppm (s): Single peak confirming the presence of the fluorine atom on the
aromatic ring.

Mass Spectrometry (ESI-MS)

e Mode: Positive lon Mode (ESI+).
o Expected Peak:m/z 170.1 [M+H]* (corresponding to the free base cation CoH13FNO™).

¢ Interpretation: The absence of peaks at m/z 293 (bis-alkylated byproduct) confirms the
selectivity of the reductive amination.

Infrared Spectroscopy (FT-IR)

e ~3300-3400 cm~1: Broad O-H stretch.
e ~2800-3000 cm~—1; Ammonium N-H* stretches (multiple bands, often broad).
e ~1220 cm~1: C-F stretching vibration (strong, diagnostic).

e ~1510 cm~% Aromatic C=C bending.
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Molecular Interactions & Pharmacophore Mapping

Understanding how this molecule interacts at a molecular level is crucial for drug development.
The structure contains three distinct interaction zones.

Interaction Logic

e Fluorophenyl Tail: Lipophilic domain. The fluorine atom acts as a bioisostere for hydrogen but
blocks metabolic oxidation at the para position. It also engages in weak multipolar
interactions with protein hydrophobic pockets.

e Ammonium Linker: Under physiological pH, the secondary amine is protonated. This
provides a critical ionic interaction point (salt bridge) with aspartate or glutamate residues in

receptor binding sites.

» Hydroxyethyl Head: Hydrophilic domain. Acts as a hydrogen bond donor/acceptor, improving
water solubility and allowing specific H-bond anchoring.

Visualization: Interaction Potential
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Figure 2: Pharmacophore map highlighting the three functional domains of the molecule.

Stability & Handling

» Hygroscopicity: As a hydrochloride salt with a free hydroxyl group, the compound is
moderately hygroscopic.

o Protocol: Store in a desiccator or under inert atmosphere (Argon/Nitrogen).

o Thermal Stability: Generally stable up to its melting point. Avoid prolonged exposure to
temperatures >40°C during storage to prevent slow oxidation or discoloration.

» Safety: The free base is a skin irritant. The salt form reduces volatility but should still be
handled with gloves and eye protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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